Cas no 1998332-92-5 (Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 1998332-92-5
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 5293356
• Update Time: 2025-05-20

Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17NO3S/c1-8-5-6-10(17-8)9(14)7-13-11(15)16-12(2,3)4/h5-6H,7H2,1-4H3,(H,13,15)
• InChI Key： JFMBSDYXQBRQIF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C1SC(C)=CC=1)=O

Additional information on Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 1998332-92-5): A Comprehensive Overview

Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 1998332-92-5) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in the development of novel therapeutic agents. The 1,1-dimethylethyl ester group provides stability and enhances the solubility of the molecule, making it a valuable intermediate in various synthetic pathways.

The 5-methyl-2-thienyl moiety in the structure of this compound is particularly noteworthy due to its aromatic nature and potential for bioactivity. Thienyl groups are known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. This makes Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of carbamic acid derivatives in the design of prodrugs and drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The 1,1-dimethylethyl ester group in this compound can be cleaved by esterases in vivo, releasing the active carbamic acid derivative. This property is crucial for optimizing drug efficacy and reducing side effects.

In the context of medicinal chemistry, Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has been explored for its potential as a scaffold for the synthesis of novel compounds with improved pharmacological profiles. For instance, researchers have utilized this compound as a starting material to develop inhibitors of specific enzymes involved in disease pathways. One such application involves the synthesis of inhibitors targeting kinases, which are key enzymes implicated in various cancers and inflammatory diseases.

The synthesis of Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and condensation reactions. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the structure and purity of the final product.

In addition to its potential as a therapeutic agent, Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has also been studied for its utility in chemical biology research. Chemical biology is an interdisciplinary field that combines principles from chemistry and biology to understand biological processes at the molecular level. This compound can serve as a tool molecule to probe specific biological targets and pathways, providing insights into disease mechanisms and potential therapeutic strategies.

The safety profile of Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

Overall, Carbamic acid, N-[2-(5-methyl-2-thienyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 1998332-92-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the advancement of healthcare and medicine.